Cas no 1261928-08-8 (2-(Furan-2-YL)-5-methylbenzoic acid)

• Product Name: 2-(Furan-2-YL)-5-methylbenzoic acid
• CAS No: 1261928-08-8
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• MDL: MFCD18318823
• CID: 2622011
• PubChem ID: 53224770
• Update Time: 2025-11-02

2-(Furan-2-YL)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261928-08-8
• AKOS017552248
• MFCD18318823
• 2-(Furan-2-yl)-5-methylbenzoic acid, 95%
• DTXSID80688502
• 2-(FURAN-2-YL)-5-METHYLBENZOIC ACID
• 2-(Furan-2-YL)-5-methylbenzoic acid

• MDL： MFCD18318823
• Inchi： 1S/C12H10O3/c1-8-4-5-9(10(7-8)12(13)14)11-3-2-6-15-11/h2-7H,1H3,(H,13,14)
• InChI Key： DMFIMMYABWXKDC-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC(C)=CC=1C(=O)O

Computed Properties

• Exact Mass: 202.063
• Monoisotopic Mass: 202.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-(Furan-2-YL)-5-methylbenzoic acid

Comprehensive Guide to 2-(Furan-2-YL)-5-methylbenzoic acid (CAS No. 1261928-08-8): Properties, Applications, and Market Insights

2-(Furan-2-YL)-5-methylbenzoic acid (CAS No. 1261928-08-8) is an organic compound that has garnered significant attention in pharmaceutical and materials science research. This furanyl-substituted benzoic acid derivative exhibits unique chemical properties that make it valuable for various industrial and research applications. With the growing interest in heterocyclic compounds and their potential uses, this molecule stands out due to its structural features and reactivity.

The molecular structure of 2-(Furan-2-YL)-5-methylbenzoic acid combines a benzoic acid core with a furan ring substitution, creating a versatile scaffold for further chemical modifications. This structural arrangement contributes to its electronic properties and potential as a building block in medicinal chemistry. Researchers are particularly interested in its potential as a precursor for bioactive molecules and functional materials.

In pharmaceutical research, 2-(Furan-2-YL)-5-methylbenzoic acid has shown promise as an intermediate in the synthesis of potential drug candidates. The furan moiety in its structure is known to contribute to various biological activities, making this compound particularly interesting for developing new therapeutic agents. Current studies focus on its potential applications in addressing modern health challenges, including antimicrobial resistance and chronic inflammatory conditions.

The materials science field has also shown growing interest in CAS 1261928-08-8 for its potential in creating advanced polymeric materials. The compound's ability to participate in various condensation reactions makes it valuable for developing novel functional polymers with specific electronic or mechanical properties. This aligns with current industry trends toward sustainable and high-performance materials.

From a synthetic chemistry perspective, 2-(Furan-2-YL)-5-methylbenzoic acid offers several advantages. Its carboxylic acid functionality allows for straightforward derivatization, while the furan ring provides opportunities for further functionalization through various organic transformations. These characteristics make it a valuable building block in organic synthesis and medicinal chemistry research programs.

Market analysis indicates growing demand for specialty chemicals like 2-(Furan-2-YL)-5-methylbenzoic acid, particularly in the pharmaceutical and advanced materials sectors. The compound's unique structural features and potential applications align well with current industry needs for innovative chemical solutions. Suppliers and researchers alike are exploring scalable synthesis methods to meet this increasing demand while maintaining high purity standards.

Environmental considerations are also important when working with CAS 1261928-08-8. Recent studies have focused on developing greener synthesis routes for this and similar compounds, reflecting the chemical industry's shift toward more sustainable practices. The compound's potential biodegradability and low ecotoxicity profile make it an attractive candidate for various applications where environmental impact is a concern.

Quality control and characterization of 2-(Furan-2-YL)-5-methylbenzoic acid are critical aspects of its production and use. Advanced analytical techniques, including HPLC, NMR spectroscopy, and mass spectrometry, are typically employed to ensure product purity and confirm structural integrity. These quality assurance measures are particularly important for pharmaceutical applications where stringent purity requirements must be met.

Storage and handling recommendations for 1261928-08-8 follow standard protocols for organic acids. The compound should be stored in a cool, dry environment, protected from light and moisture to maintain stability. Proper handling procedures, including the use of appropriate personal protective equipment, are recommended when working with this chemical in laboratory or industrial settings.

Future research directions for 2-(Furan-2-YL)-5-methylbenzoic acid include exploring its potential in drug discovery programs, investigating its use in advanced material applications, and developing more efficient synthetic routes. The compound's versatility and the growing understanding of furan-containing compounds suggest that it will continue to be an important subject of chemical research in coming years.

For researchers and industry professionals seeking detailed technical information about CAS 1261928-08-8, comprehensive data sheets are available from reputable chemical suppliers. These typically include specifications regarding purity, physical properties, and safety information, along with recommended applications and handling guidelines.